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Compound of Interest

Compound Name: Urea, (p-hydroxyphenethyl)-

Cat. No.: B15482275

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the safe disposal of (p-
hydroxyphenethyl)-urea, a compound that combines the chemical properties of urea and a
phenolic group.

(p-hydroxyphenethyl)-urea is not classified as an acutely hazardous waste under the Resource
Conservation and Recovery Act (RCRA); however, due to its phenolic component, it requires
careful management as a hazardous waste. The procedures outlined below are designed to
provide clear, step-by-step guidance for its disposal.

Personal Protective Equipment (PPE)

Before handling (p-hydroxyphenethyl)-urea, ensure that the following personal protective
equipment is worn:

PPE Category Item

Eye Protection Chemical safety goggles or a face shield
Hand Protection Chemical-resistant gloves (e.g., nitrile)
Body Protection A fully buttoned laboratory coat
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Disposal Protocol for (p-hydroxyphenethyl)-urea

Adherence to the following steps is crucial for the safe disposal of (p-hydroxyphenethyl)-urea
and associated materials. All procedures involving this compound should be conducted within a
certified chemical fume hood to minimize inhalation exposure.

Step 1: Waste Collection

¢ Solid Waste: Collect solid (p-hydroxyphenethyl)-urea waste in a designated, leak-proof, and
sealable hazardous waste container.

e Agueous Solutions: Solutions containing (p-hydroxyphenethyl)-urea should be collected in a
shatter-proof bottle designated for hazardous agueous waste.

o Contaminated Materials: All materials that have come into contact with (p-hydroxyphenethyl)-
urea, such as pipette tips, centrifuge tubes, and gloves, must be collected in a separate,
sealable container or bag clearly marked as hazardous waste.[1]

Step 2: Labeling

Properly label all waste containers with a hazardous waste tag. The label must include:

The full chemical name: (p-hydroxyphenethyl)-urea

The words "Hazardous Waste"

An indication of the primary hazards (e.g., "Toxic")

The date the waste was first added to the container.

Step 3: Storage

Store the sealed and labeled hazardous waste containers in a designated satellite
accumulation area within the laboratory. Ensure that the storage area is away from
incompatible materials, particularly strong oxidizing agents.

Step 4: Waste Pickup
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Once the waste container is full, or if it is no longer being used, arrange for its collection by
your institution's Environmental Health and Safety (EHS) department. Follow your institution's
specific procedures for requesting a hazardous waste pickup.

Prohibited Disposal Methods

e Do NOT dispose of (p-hydroxyphenethyl)-urea down the sink or in regular trash receptacles.
[1] The phenolic component can be harmful to aquatic life and interfere with wastewater
treatment processes.

o Do NOT mix (p-hydroxyphenethyl)-urea waste with other waste streams unless explicitly
permitted by your EHS department.

Experimental Workflow for Disposal
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Disposal workflow for (p-hydroxyphenethyl)-urea.
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This procedural guidance is intended to supplement, not replace, your institution's specific
chemical hygiene and hazardous waste management plans. Always consult your local EHS
department for clarification on disposal policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for (p-
hydroxyphenethyl)-urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15482275#urea-p-hydroxyphenethyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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